Cas no 4197-25-5 (Sudan black B)

• Product Name: Sudan black B
• CAS No: 4197-25-5
• MF: C₂₉H₂₄N₆
• MW: 456.541065216064
• MDL: MFCD00006919
• CID: 44831
• PubChem ID: 24851932
• Update Time: 2026-05-14

Sudan black B Chemical and Physical Properties

Names and Identifiers

• Sudan Black B
• C.I. 26150
• Fat Black HB
• Solvent Black 3
• fat black for microscopy
• sudan black B practical grade
• Sudanblack
• (2,2-dimethyl-1,3-dihydroperimidin-6-yl)-(4-phenyldiazenylnaphthalen-1-yl)diazene
• 2,2-Dimethyl-6-{[4-(phenyldiazenyl)-1-naphthyl]-diazenyl}-2,3-dihydro-1H-perimidine
• 3,3-DIMETHYL-8-(2-[4-(2-PHENYLDIAZEN-1-YL)NAPHTHALEN-1-YL]DIAZEN-1-YL)-2,4-DIAZATRICYCLO[7.3.1.0(5,13)]TRIDECA-1(12),5,7,9(13),10-PENTAENE
• SUDAN BLACK B, C.I. 26150 CERTIFIED FOR MICROSCOPICAL STAINING
• Sudan Black B, certified
• SudanBlackB,highpuritybiologicalstain100GR
• SudanBlackB,highpuritybiologicalstain25GR
• SUDAN BLACK B (FAST BLACK HB)
• Sudan Black B,high purity biological stain
• Ceres black BN
• 2,3-Dihydro-2,2-dimethyl-6-[[4-(phenylazo)-1-naphthyl]azo]perimidine
• Solvent Black 3
• Sudan Black
• C.I. Solvent Black 3
• Fast Black HB
• Typogen Black
• Acetylated Sudan Black B
• Lacquer Black S
• Nubian Black BT
• Hexatype Black B
• Lacquer Black VB
• Fast Black HBN
• Oil Black BT
• Sudan Deep Black BB
• Sudan Deep Black BN
• SOT-Black 6
• Sudan Black X 60
• Fat Black HB 01
• Aizen SOT Black 6
• Neptune Black X 60
• Orient Oil Black HBB
• Orient Oil Black 860
• CI 26150
• 9YD
• Sudan black B

• MDL： MFCD00006919
• Inchi： 1S/C29H24N6/c1-29(2)30-26-14-8-13-22-25(17-18-27(31-29)28(22)26)35-34-24-16-15-23(20-11-6-7-12-21(20)24)33-32-19-9-4-3-5-10-19/h3-18,30-31H,1-2H3/b33-32+,35-34+
• InChI Key： YCUVUDODLRLVIC-VPHDGDOJSA-N
• SMILES： N1([H])C2C([H])=C([H])C(=C3C([H])=C([H])C([H])=C(C=23)N([H])C1(C([H])([H])[H])C([H])([H])[H])/N=N/C1=C([H])C([H])=C(C2=C([H])C([H])=C([H])C([H])=C12)/N=N/C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 0723248

Computed Properties

• Exact Mass: 456.20600
• Monoisotopic Mass: 456.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 22
• XLogP3: 8.4
• Topological Polar Surface Area: 73.5

Experimental Properties

• Color/Form: Blue black crystalline powder.
• Density: 1.4899 (rough estimate)
• Melting Point: 124°C(lit.)
• Boiling Point: 726°C at 760 mmHg
• Flash Point: 392.9°C
• Refractive Index: 1.4570 (estimate)
• Solubility: Insoluble in water; soluble in ethanol, acetone, benzene, toluene, xylene, ethylene glycol
• Water Partition Coefficient: Soluble in oils, fats, warm petrolatum, paraffin, phenol, ethanol, acetone, benzene, toluene and hydrocarbon. Insoluble in water.
• PSA: 73.50000
• LogP: 9.67330
• Merck: 13,8970
• Color index: 26150
• λmax: 598 nm, 415 nm
• Solubility: Soluble in acetone and toluene, slightly soluble in ethanol, almost insoluble in water

Sudan black B Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R11: very flammable.
• Safety Instruction： S24/25-S16
• RTECS：SD4431500
• Hazardous Material Identification：
• HazardClass：6.1
• TSCA：Yes
• Storage Condition：Store at room temperature
• PackingGroup：Ⅲ
• Safety Term：S24/25
• Risk Phrases：R11; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes 1,1'-azonaphthalenes
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments